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Introduction
Fluorescently-labeled oligonucleotides, including primers and probes, are indispensable tools

in modern molecular biology, diagnostics, and drug development. Their ability to emit light upon

excitation allows for the sensitive and specific detection of nucleic acid sequences. This guide

provides a comprehensive overview of the core principles, types, applications, and

experimental considerations for utilizing these powerful reagents. By covalently attaching

fluorescent dyes (fluorophores) and, in many cases, quencher molecules to oligonucleotides,

researchers can monitor biological processes in real time, quantify nucleic acids with high

precision, and visualize the location of specific sequences within cells and tissues.[1][2][3]

Fundamentals of Fluorescence and Quenching
The Principle of Fluorescence
Fluorescence is a photoluminescent process where a molecule, known as a fluorophore,

absorbs light energy at a specific wavelength (excitation) and subsequently emits light at a

longer, lower-energy wavelength (emission). This phenomenon is best described by the

Jablonski diagram.
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1. Prepare Reaction Mix
(Master Mix, Primers, Probe, Template)

2. Load into qPCR Instrument

3. Run Thermal Cycling Protocol

4. Data Acquisition
(Fluorescence measurement each cycle)

5. Data Analysis
(Generate amplification plots, determine Ct values)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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